Tert-butyl 4-cyano-4-(2-fluorophenyl)piperidine-1-carboxylate
Overview
Description
Molecular Structure Analysis
The compound’s molecular structure consists of a piperidine ring substituted with a tert-butyl group, a cyano group, and a fluorophenyl group. The tert-butyl group provides steric hindrance, affecting its reactivity and stability .
Physical and Chemical Properties Analysis
Scientific Research Applications
Synthesis and Characterization
- Tert-butyl piperidine derivatives, similar to Tert-butyl 4-cyano-4-(2-fluorophenyl)piperidine-1-carboxylate, are commonly synthesized as intermediates in the development of biologically active compounds, such as crizotinib (Kong et al., 2016). These intermediates are synthesized through multi-step processes and characterized using techniques like MS and NMR spectroscopy.
- Similarly, tert-butyl piperidine derivatives have been synthesized as key intermediates for other significant pharmaceutical compounds like Vandetanib (Wang et al., 2015).
Crystal Structure and Molecular Analysis
- The crystal structure and molecular analysis of tert-butyl piperidine derivatives, such as tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate, have been explored through single crystal XRD data (Sanjeevarayappa et al., 2015). These studies provide insights into the compound's molecular structure, crystallization, and potential for forming weak intermolecular interactions.
Biological Applications
- Certain tert-butyl piperidine derivatives have been evaluated for their in vitro antibacterial and anthelmintic activities (Sanjeevarayappa et al., 2015). These evaluations are crucial for understanding the potential pharmaceutical applications of these compounds.
Pharmaceutical Intermediates
- Tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, a compound similar to this compound, is an important intermediate for small molecule anticancer drugs (Zhang et al., 2018). These intermediates have a high yield and are synthesized through a series of chemical reactions, indicating their critical role in drug development.
Safety and Hazards
Properties
IUPAC Name |
tert-butyl 4-cyano-4-(2-fluorophenyl)piperidine-1-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21FN2O2/c1-16(2,3)22-15(21)20-10-8-17(12-19,9-11-20)13-6-4-5-7-14(13)18/h4-7H,8-11H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XRJWDHWKTRJWIQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(CC1)(C#N)C2=CC=CC=C2F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21FN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50678152 | |
Record name | tert-Butyl 4-cyano-4-(2-fluorophenyl)piperidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50678152 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
304.36 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
726198-18-1 | |
Record name | tert-Butyl 4-cyano-4-(2-fluorophenyl)piperidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50678152 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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